Cas no 67808-77-9 ((E)-3-Bromo-4-hydroxycinnamic Acid)

(E)-3-Bromo-4-hydroxycinnamic Acid is a brominated derivative of cinnamic acid, featuring a hydroxyl group at the para position of the aromatic ring. This compound is widely utilized in organic synthesis and pharmaceutical research due to its reactive bromine substituent, which facilitates further functionalization via cross-coupling reactions. The presence of both hydroxyl and carboxylic acid groups enhances its versatility as a building block for designing bioactive molecules or materials. Its crystalline structure and well-defined reactivity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or fluorescent probes. The compound is characterized by high purity and stability under standard storage conditions.
(E)-3-Bromo-4-hydroxycinnamic Acid structure
67808-77-9 structure
Product Name:(E)-3-Bromo-4-hydroxycinnamic Acid
CAS No:67808-77-9
MF:C9H7BrO3
MW:243.054082155228
CID:1726854
PubChem ID:12416133
Update Time:2025-10-29

(E)-3-Bromo-4-hydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3-bromo-4-hydroxyphenyl)-, (E)-
    • (2E)-3-(3-Bromo-4-hydroxyphenyl)-2-propenoic acid
    • 3-BROMO-4-HYDROXYCINNAMIC ACID
    • (E)-3-(3-Bromo-4-hydroxyphenyl)acrylic acid
    • 67808-77-9
    • STK350947
    • (2E)-3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
    • AKOS000313723
    • SCHEMBL6023871
    • 119405-32-2
    • G75822
    • 2-Propenoic acid, 3-(3-bromo-4-hydroxyphenyl)-
    • (E)-3-(3-BROMO-4-HYDROXYPHENYL)-2-PROPENOIC ACID
    • MS-8980
    • (E)-3-Bromo-4-hydroxycinnamic Acid
    • DTXSID301231748
    • 3-(3-Bromo-4-hydroxyphenyl)acrylic acid
    • SCHEMBL3752581
    • (E)-3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
    • EN300-1911368
    • CS-0356704
    • CS-0210679
    • MDL: MFCD03002856
    • Inchi: 1S/C9H7BrO3/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5,11H,(H,12,13)/b4-2+
    • InChI Key: HOZXBZABAJSGDX-DUXPYHPUSA-N
    • SMILES: BrC1=C(C=CC(/C=C/C(=O)O)=C1)O

Computed Properties

  • Exact Mass: 241.95781
  • Monoisotopic Mass: 241.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

(E)-3-Bromo-4-hydroxycinnamic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B997660-250mg
(E)-3-Bromo-4-hydroxycinnamic Acid
67808-77-9
250mg
$ 65.00 2023-09-08
TRC
B997660-500mg
(E)-3-Bromo-4-hydroxycinnamic Acid
67808-77-9
500mg
$ 88.00 2023-09-08
TRC
B997660-2.5g
(E)-3-Bromo-4-hydroxycinnamic Acid
67808-77-9
2.5g
$ 241.00 2023-09-08
TRC
B997660-2500mg
(E)-3-Bromo-4-hydroxycinnamic Acid
67808-77-9
2500mg
$ 242.00 2023-04-18
Enamine
EN300-1911368-1g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
1g
$728.0 2023-09-17
Enamine
EN300-1911368-5g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
5g
$2110.0 2023-09-17
Enamine
EN300-1911368-10g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
10g
$3131.0 2023-09-17
Enamine
EN300-1911368-0.05g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
0.05g
$612.0 2023-09-17
Enamine
EN300-1911368-0.1g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
0.1g
$640.0 2023-09-17
Enamine
EN300-1911368-0.25g
3-(3-bromo-4-hydroxyphenyl)prop-2-enoic acid
67808-77-9
0.25g
$670.0 2023-09-17

Additional information on (E)-3-Bromo-4-hydroxycinnamic Acid

(E)-3-Bromo-4-hydroxycinnamic Acid (CAS No. 67808-77-9): A Key Intermediate in Modern Pharmaceutical and Biomedical Research

(E)-3-Bromo-4-hydroxycinnamic Acid, identified by the chemical compound code CAS No. 67808-77-9, is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis and biomedical research. This compound, characterized by its brominated cinnamic acid derivative structure, has garnered significant attention due to its broad applicability in drug development, particularly in the synthesis of bioactive molecules and functional materials. The unique combination of a hydroxyl group at the 4-position and a bromine atom at the 3-position of the cinnamic acid backbone imparts distinct reactivity, making it an indispensable tool for chemists and biologists exploring novel therapeutic agents.

The structure of (E)-3-Bromo-4-hydroxycinnamic Acid is derived from cinnamic acid, a well-known aromatic compound found in various plants and widely used in the food industry as a flavoring agent. The introduction of a bromine atom at the 3-position enhances its electrophilicity, facilitating various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and oxidation processes. Simultaneously, the hydroxyl group at the 4-position allows for hydrogen bonding interactions and further functionalization, making this compound a preferred choice for constructing complex molecular architectures.

In recent years, (E)-3-Bromo-4-hydroxycinnamic Acid has been extensively studied for its role in synthesizing pharmacologically active compounds. Its incorporation into drug molecules has been shown to improve solubility, bioavailability, and target specificity. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors exhibit promising preclinical activity in models of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

One of the most notable applications of (E)-3-Bromo-4-hydroxycinnamic Acid is in the synthesis of small-molecule probes for biochemical studies. The compound’s ability to undergo selective modifications allows researchers to tag molecules with fluorophores or affinity tags, enabling high-resolution imaging and protein interaction studies. Such probes are crucial for understanding complex biological networks and have been instrumental in deciphering mechanisms underlying neurological disorders like Alzheimer’s disease.

The pharmaceutical industry has also embraced (E)-3-Bromo-4-hydroxycinnamic Acid as a key building block for antiviral and anticancer agents. By modifying its structure through sequential functionalization, chemists have generated libraries of compounds with potent activity against viral proteases and kinases. Preliminary clinical trials have demonstrated encouraging results, particularly in treating drug-resistant strains of viruses such as hepatitis C. Additionally, derivatives of this compound have shown promise in inhibiting tumor growth by disrupting microtubule dynamics in cancer cells.

Beyond pharmaceutical applications, (E)-3-Bromo-4-hydroxycinnamic Acid finds utility in materials science and nanotechnology. Its aromatic nature makes it an excellent precursor for designing organic semiconductors and conductive polymers. These materials are integral to flexible electronics, solar cells, and sensors, where their tunable electronic properties offer significant advantages over traditional silicon-based components.

The synthesis of (E)-3-Bromo-4-hydroxycinnamic Acid typically involves bromination of 4-hydroxy-cinnamic acid using brominating agents such as N-bromosuccinimide (NBS). This reaction proceeds under mild conditions with high regioselectivity, ensuring minimal side products. Post-synthetic purification is achieved through recrystallization or column chromatography to obtain high-purity material suitable for further derivatization.

In conclusion,(E)-3-Bromo-4-hydroxycinnamic Acid (CAS No. 67808-77-9) represents a cornerstone intermediate in modern chemical synthesis with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications in drug discovery, biochemical research, materials science, and nanotechnology. As scientific understanding advances, it is anticipated that this compound will continue to play a pivotal role in developing innovative solutions to global health challenges.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司